Cas no 1806537-97-2 (2-Bromo-3-(3-oxopropyl)mandelic acid)

• Product Name: 2-Bromo-3-(3-oxopropyl)mandelic acid
• CAS No: 1806537-97-2
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 4939781
• Update Time: 2023-08-22

2-Bromo-3-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(3-oxopropyl)mandelic acid

• Inchi： 1S/C11H11BrO4/c12-9-7(4-2-6-13)3-1-5-8(9)10(14)11(15)16/h1,3,5-6,10,14H,2,4H2,(H,15,16)
• InChI Key： IDGBFNLKSMFOPM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCC=O)C(C(=O)O)O

Computed Properties

• Exact Mass: 285.98407 g/mol
• Monoisotopic Mass: 285.98407 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6
• Molecular Weight: 287.11